Cas no 2228165-13-5 (4-1-(2-phenylphenyl)ethylpiperidine)

• Product Name: 4-1-(2-phenylphenyl)ethylpiperidine
• CAS No: 2228165-13-5
• MF: C₁₉H₂₃N
• MW: 265.39262509346
• CID: 5804392
• PubChem ID: 165755885
• Update Time: 2025-07-09

4-1-(2-phenylphenyl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(2-phenylphenyl)ethylpiperidine
• EN300-1861321
• 2228165-13-5
• 4-[1-(2-phenylphenyl)ethyl]piperidine

• Inchi： 1S/C19H23N/c1-15(16-11-13-20-14-12-16)18-9-5-6-10-19(18)17-7-3-2-4-8-17/h2-10,15-16,20H,11-14H2,1H3
• InChI Key： GQTLFHLSGDVNLH-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C1=CC=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 265.183049738g/mol
• Monoisotopic Mass: 265.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12Ų

Additional information on 4-1-(2-phenylphenyl)ethylpiperidine

4-1-(2-phenylphenyl)ethylpiperidine: A Comprehensive Overview

The compound with CAS No. 2228165-13-5, commonly referred to as 4-1-(2-phenylphenyl)ethylpiperidine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique molecular architecture, which combines a piperidine ring with a substituted ethyl group bearing a biphenyl moiety. The biphenyl group, specifically the 2-phenylphenyl substituent, introduces a degree of steric hindrance and electronic effects that can significantly influence the compound's chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-1-(2-phenylphenyl)ethylpiperidine through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to assemble the biphenyl fragment. This method not only enhances the yield but also ensures high purity, making it suitable for subsequent biological evaluations. The synthesis of this compound has been optimized to minimize environmental impact, aligning with the principles of green chemistry.

The physical and chemical properties of 4-1-(2-phenylphenyl)ethylpiperidine have been extensively studied. Its molecular weight is approximately 307.38 g/mol, and it exhibits a melting point of around 85°C. The compound is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it amenable for use in various chemical reactions and biological assays.

From a pharmacological perspective, 4-1-(2-phenylphenyl)ethylpiperidine has demonstrated potential as a lead compound in drug discovery. Studies have shown that this compound exhibits moderate activity against certain enzymes implicated in neurological disorders, such as acetylcholinesterase (AChE). The presence of the piperidine ring contributes to its ability to interact with enzyme active sites, while the biphenyl group enhances its lipophilicity, facilitating membrane permeability.

Recent research has also explored the use of 4-1-(2-phenylphenyl)ethylpiperidine in materials science. Its rigid structure and conjugated aromatic system make it a promising candidate for applications in organic electronics. For instance, derivatives of this compound have been investigated as components in organic light-emitting diodes (OLEDs), where they exhibit favorable electroluminescent properties. These findings underscore the versatility of this compound across multiple disciplines.

In terms of safety and handling, 4-1-(2-phenylphenyl)ethylpiperidine should be treated with care due to its potential irritant properties. Proper personal protective equipment (PPE) should be worn during handling, and storage should be in accordance with standard laboratory practices to prevent exposure or contamination.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights into the biological activity of 4-1-(2-phenylphenyl)ethylpiperidine. Advanced computational techniques, such as molecular docking and dynamics simulations, are being employed to predict binding affinities and optimize structural features for enhanced efficacy. Additionally, efforts are underway to explore its potential as a precursor for more complex molecules with tailored functionalities.

In conclusion, 4-1-(2-phenylphenyl)ethylpiperidine (CAS No. 2228165-13-5) stands out as a multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique structure and versatile properties continue to inspire innovative research directions, positioning it as a valuable tool in both academic and industrial settings.